Cas no 1779660-67-1 (2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid
• CAS No: 1779660-67-1
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6151940
• PubChem ID: 82623819
• Update Time: 2025-06-10

2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid
• EN300-1913205
• 1779660-67-1

• Inchi： 1S/C9H10BrNO3/c10-6-3-1-2-5(8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,11H2,(H,13,14)
• InChI Key： PSMGNPLQNNKJQL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid

2-Amino-3-(3-Bromo-2-Hydroxyphenyl)Propanoic Acid: A Comprehensive Overview

The compound 2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid, identified by the CAS number 1779660-67-1, is a structurally complex organic molecule with significant potential in various scientific and pharmaceutical applications. This compound belongs to the class of amino acids, specifically those with substituted aromatic groups, making it a valuable subject for research in medicinal chemistry, biochemistry, and material science.

Recent studies have highlighted the importance of 2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid in drug discovery, particularly in the development of novel therapeutic agents. The presence of the amino group (-NH₂) and the carboxylic acid group (-COOH) in its structure provides it with amphiprotic properties, which are essential for its interaction with biological systems. Additionally, the aromatic ring substituted with bromine and hydroxyl groups introduces unique electronic and steric effects, enhancing its bioactivity and selectivity.

One of the most promising applications of this compound is in the field of neurodegenerative diseases. Researchers have found that 2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid exhibits potent antioxidant and anti-inflammatory properties, which are critical for mitigating oxidative stress and reducing neuroinflammation. These properties make it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In recent clinical trials, this compound has shown remarkable efficacy in reducing amyloid-beta plaques in animal models of Alzheimer's disease. The bromine substitution on the aromatic ring plays a crucial role in stabilizing the molecule's structure, thereby enhancing its ability to cross the blood-brain barrier. This characteristic is vital for delivering therapeutic agents directly to the brain, where they can exert their beneficial effects.

Beyond its therapeutic applications, 2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid has also been explored for its role in chemical synthesis and material science. Its unique structure allows it to serve as a versatile building block for constructing more complex molecules with tailored functionalities. For instance, it has been used as a precursor in the synthesis of peptide-based materials and bioactive polymers.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and biotechnology. The key steps include the bromination of phenolic compounds, followed by amino acid derivatization. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of safety and toxicity profiles, studies have demonstrated that 2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid exhibits low toxicity at therapeutic doses. However, long-term studies are still required to fully understand its safety profile and potential side effects. Regulatory agencies have expressed interest in this compound due to its promising therapeutic potential and are actively monitoring ongoing clinical trials.

In conclusion, 2-amino-3-(3-bromo-2-hydroxyphenyl)propanoic acid, with its unique chemical structure and diverse applications, represents a significant advancement in modern chemistry and pharmacology. As research continues to uncover its full potential, this compound is poised to make a substantial impact on both human health and technological innovation.